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Compound of Interest

Compound Name: Demethylbellidifolin

CAS No.: 2980-32-7

Cat. No.: B1670239

Get Quote

Executive Summary
Demethylbellidifolin (CAS: 2980-32-7), also known as 1,3,5,8-Tetrahydroxyxanthone or

Bellidin, is a bioactive xanthone derivative often used in pharmacological research for its

acetylcholinesterase (AChE) inhibitory and potential mutagenic properties.[1][2][3]

Due to its biological activity and phenolic structure, this compound cannot be treated as

general refuse.[1] It requires strict segregation into Hazardous Organic Waste streams to

prevent environmental leaching and aquatic toxicity.[1] This guide defines the operational

standard for the safe containment, deactivation, and final disposal of Demethylbellidifolin in a

research setting.

Chemical Profile & Hazard Assessment
Understanding the physicochemical properties is the first step in selecting the correct disposal

pathway.
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Property Data Disposal Implication

CAS Number 2980-32-7
Unique identifier for waste

manifesting.[1][2]

Molecular Formula C₁₃H₈O₆
High carbon/oxygen content;

suitable for incineration.[1]

Physical State Solid (Yellow Powder)
Particulate hazard; requires

dust control during transfer.[1]

Solubility DMSO, Methanol, Ethanol
Liquid waste will likely be

organic solvent-based.[1][2]

Biological Activity
AChE Inhibitor, Potential

Mutagen

CRITICAL: Treat as a

cytotoxic/high-hazard

compound.[1][2]

Flash Point ~242°C
Not classified as ignitable, but

combustible.[1]

Core Hazard Directive: Although often labeled simply as an "Irritant" (H315, H319) in generic

SDSs, the structural similarity to other bioactive xanthones dictates that it be handled with

biosafety level precautions regarding disposal.[1] Do not dispose of down drains or in municipal

trash.

Pre-Disposal Protocol: Segregation & Labeling
Effective disposal begins at the bench. Segregate waste at the point of generation to avoid

cross-contamination and expensive disposal fees.

A. Solid Waste (Pure Compound & Contaminated Debris)[1]
Container: High-Density Polyethylene (HDPE) wide-mouth jar or amber glass jar.

Segregation: Do not mix with oxidizers (e.g., nitric acid, perchlorates) or reactive metals.[1]

[2]

Labeling: Must be labeled "Hazardous Waste - Solid Organic - Toxic."[1][2]
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B. Liquid Waste (Mother Liquors & Rinsates)[1]
Solvent Matrix: Typically DMSO or Methanol.[1]

Container: HDPE carboy or safety can (if non-halogenated).

Segregation:

Stream A (Halogenated): If dissolved in DCM or Chloroform.[1]

Stream B (Non-Halogenated): If dissolved in Methanol, Ethanol, or DMSO.[1][2]

Labeling: List all constituents (e.g., "Methanol 99%, Demethylbellidifolin <1%").

Disposal Methodology: Decision Tree
The following workflow illustrates the logical path for disposing of Demethylbellidifolin based

on its physical state and concentration.
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Figure 1: Operational decision tree for the segregation and disposal of Demethylbellidifolin
waste streams.

Step-by-Step Operational Procedures
Protocol A: Disposal of Solid Residue (Expired/Surplus)
Objective: safely discard pure Demethylbellidifolin powder.

PPE Requirement: Wear nitrile gloves (double-gloved recommended), safety goggles, and a

lab coat.[1][2] Use a particulate respirator (N95) if handling open powder outside a fume

hood.[1]

Solubilization (Optional but Recommended): If the facility permits, dissolve small amounts

(<500mg) in a combustible solvent (e.g., ethanol) to move it to the liquid waste stream, which

is easier to incinerate.[1]

Solid Containment:

Transfer the solid directly into a screw-top waste container.[1][2]

Do not sweep dust into the general trash.[1]

Wipe the area with a methanol-dampened tissue; dispose of the tissue in the same solid

waste container.[1][2]

Manifesting: Classify as "Waste Toxic Solids, Organic, N.O.S. (Demethylbellidifolin)."[1][2]

[4][5][6][7][8]

Protocol B: Emergency Spill Response
Scenario: 100mg vial dropped on the floor.

Isolate: Evacuate the immediate area; post "Do Not Enter" signage.[1]

Protect: Don PPE (Gloves, Goggles, N95/P100 mask).[1][2]

Contain: Cover the spill with a damp paper towel (dampened with water or ethanol) to

prevent dust generation.[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1670239/docs?utm_src=pdf-body#demethylbellidifolin-disposal-waste-management-protocol
https://www.benchchem.com/product/b1670239/docs?utm_src=pdf-body#demethylbellidifolin-disposal-waste-management-protocol
https://biorlab.com/product/desmethylbellidifolin/
https://pubchem.ncbi.nlm.nih.gov/compound/5281626
https://biorlab.com/product/desmethylbellidifolin/
https://biorlab.com/product/desmethylbellidifolin/
https://biorlab.com/product/desmethylbellidifolin/
https://pubchem.ncbi.nlm.nih.gov/compound/5281626
https://biorlab.com/product/desmethylbellidifolin/
https://biorlab.com/product/desmethylbellidifolin/
https://pubchem.ncbi.nlm.nih.gov/compound/5281626
https://www.benchchem.com/product/b1670239/docs?utm_src=pdf-body#demethylbellidifolin-disposal-waste-management-protocol
https://biorlab.com/product/desmethylbellidifolin/
https://pubchem.ncbi.nlm.nih.gov/compound/5281626
https://pubchem.ncbi.nlm.nih.gov/compound/75411985
https://www.unsw.edu.au/content/dam/pdfs/planning-assurance/safety/resources/2023-00-hs-documents/2023-02-Laboratory-Hazardous-Waste-Disposal-Guideline-HS321.pdf
https://www.epfl.ch/labs/lcso/wp-content/uploads/2018/06/Procedures-for-Lab-Treatment-of-Waste-Chemicals.pdf
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB21421826.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB21421826.htm
https://biorlab.com/product/desmethylbellidifolin/
https://biorlab.com/product/desmethylbellidifolin/
https://pubchem.ncbi.nlm.nih.gov/compound/5281626
https://biorlab.com/product/desmethylbellidifolin/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670239?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Clean:

Scoop up the damp material and glass shards using a disposable scoop/dustpan.

Place debris into a wide-mouth plastic jar.[1][2]

Wipe the surface three times with ethanol-soaked gauze.[1][2]

Dispose: Seal the jar, label as "Hazardous Waste - Spill Debris," and request pickup.

Regulatory & Compliance Framework
Strict adherence to local and federal regulations is mandatory.[1]

US EPA Classification: Demethylbellidifolin is not explicitly P-listed or U-listed.[1][2]

However, due to its toxicity profile, it must be managed under the "Characteristic of Toxicity"

or general "Hazardous Waste" protocols.[1]

Waste Code Assignment (Typical):

If dissolved in Methanol: D001 (Ignitable).[1]

If pure solid: Assign Non-Regulated Hazardous Waste (unless TCLP testing proves

otherwise), but manage as hazardous due to mutagenic potential.[1]

Destruction Method: The only acceptable final disposal method is High-Temperature

Incineration.[1][2] This ensures the complete thermal decomposition of the xanthone ring

structure into CO₂ and H₂O.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://biorlab.com/product/desmethylbellidifolin/
https://biorlab.com/product/desmethylbellidifolin/
https://www.osha.gov/hazcom
https://biorlab.com/product/desmethylbellidifolin/
https://pubchem.ncbi.nlm.nih.gov/compound/5281626
https://www.benchchem.com/product/b1670239?utm_src=pdf-custom-synthesis#bc-rfq
https://biorlab.com/product/desmethylbellidifolin/
https://pubchem.ncbi.nlm.nih.gov/compound/5281626
https://www.echemi.com/products/pid_Seven19891-desmethylbellidifolin.html
https://pubchem.ncbi.nlm.nih.gov/compound/75411985
https://pubchem.ncbi.nlm.nih.gov/compound/75411985
https://www.unsw.edu.au/content/dam/pdfs/planning-assurance/safety/resources/2023-00-hs-documents/2023-02-Laboratory-Hazardous-Waste-Disposal-Guideline-HS321.pdf
https://www.epfl.ch/labs/lcso/wp-content/uploads/2018/06/Procedures-for-Lab-Treatment-of-Waste-Chemicals.pdf
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB21421826.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB21421826.htm
https://www.benchchem.com/product/b1670239/docs#demethylbellidifolin-disposal-waste-management-protocol
https://www.benchchem.com/product/b1670239/docs#demethylbellidifolin-disposal-waste-management-protocol
https://www.benchchem.com/product/b1670239/docs#demethylbellidifolin-disposal-waste-management-protocol
https://www.benchchem.com/product/b1670239/docs#demethylbellidifolin-disposal-waste-management-protocol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670239?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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